Tetrachloroethylene

• CAS No.: 127-18-4
• Product Name: Tetrachloroethylene
• Molecular Formula: C2Cl4; Cl2C=CCl2; C2Cl4
• Molecular Weight: 165.8 g/mol
• IUPAC Name: 1,1,2,2-tetrachloroethene
• Standard InChI: InChI=1S/C2Cl4/c3-1(4)2(5)6
• Standard InChIKey: CYTYCFOTNPOANT-UHFFFAOYSA-N
• SMILES: C(=C(Cl)Cl)(Cl)Cl
• Canonical SMILES: C(=C(Cl)Cl)(Cl)Cl
• Boiling Point: 250 °F at 760 mm Hg (NTP, 1992); 121.3 °C; 121.2 °C; 121 °C; 250°F
• Colorform: Colorless liquid
• Density: 1.63 at 68 °F (USCG, 1999); 1.6230 g/cu cm at 20 °C; Density (at 20 °C): 1.62 g/cm³; Relative density of the vapour/air-mixture at 20 °C (air = 1): 1.09; 1.62
• Flash Point: No flash point in conventional closed tester.
• Melting Point: -2 °F (NTP, 1992); -22.3 °C; -22.2 °C; -22.3°C; -22 °C; -2°F
• Physical Description: Perchloroethylene appears as a clear colorless volatile liquid having an ether-like odor. Noncombustible. Insoluble in water. Vapors heavier than air. Density approximately 13.5 lb / gal. Used as dry cleaning solvent, a degreasing solvent, a drying agent for metals, and in the manufacture of other chemicals.; Liquid; COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR.; Colorless liquid with a mild, chloroform-like odor.
• Description: Tetrachloroethylene is a colorless, volatile, nonflammable, liquid, chlorinated hydrocarbon with an ether-like odor that may emit toxic fumes of phosgene when exposed to sunlight or flames. Tetrachloroethylene is mainly used as a cleaning solvent in dry cleaning and textile processing and in the manufacture of fluorocarbons. Exposure to this substance irritates the upper respiratory tract and eyes and causes neurological effects as well as kidney and liver damage. Tetrachloroethylene is reasonably anticipated to be a human carcinogen and may be linked to an increased risk of developing skin, colon, lung, esophageal, and urogenital tract cancer as well as lymphosarcoma and leukemia. (NCI05); Tetrachloroethylene is a manufactured chemical that is widely used for dry cleaning of fabrics and for metal-degreasing. It is also used to make other chemicals and is used in some consumer products.; Tetrachloroethylene, also known as PCE or perk, belongs to the class of organic compounds known as vinyl chlorides. These are vinyl halides in which a chlorine atom is bonded to an sp2-hybridised carbon atom. Tetrachloroethylene exists as a liquid and is considered to be practically insoluble (in water) and relatively neutral. Tetrachloroethylene has been detected in multiple biofluids, such as saliva and blood. Within the cell, tetrachloroethylene is primarily located in the membrane (predicted from logP). Tetrachloroethylene exists in all eukaryotes, ranging from yeast to humans. Tetrachloroethylene is formally rated as a probable carcinogen (by IARC 2A) and is also a potentially toxic compound.
• Shelf Life: Stable under recommended storage conditions.; It may be handled in the presence or absence of air, water, and light with any of the common construction materials at temperatures up to 140 °C. This material is extremely stable and resists hydrolysis.; Tetrachloroethylene is stable up to 500 °C in the absence of catalysts, moisture, and oxygen.
• Solubility: less than 0.1 mg/mL at 63° F (NTP, 1992); 0.00 M; In water, 206 mg/L at 25 °C; Insoluble in water; Miscible with alcohol, ether, chloroform, benzene; Miscible with ethanol, ethyl ether, benzene; Miscible with solvent hexane; dissolves in most of the fixed and volatile oils; 0.206 mg/mL at 25 °C; Solubility in water, g/100ml at 20 °C: 0.015; 0.02%
• Synonyms: 1,1,2,2-Tetrachloroethene; _x000B_Tetrachloroethene; 1,1,2,2-Tetrachloroethylene; Ankilostin; Antisal 1; Asahi Perchlor; Didakene; Dilatin PT; Ethylene tetrachloride; F 1110; F 1110 (Halocarbon); Fedal-Un; Freon 1110; LXGL 15; NSC 9777; Nema; PCE; PCE (chl
• Vapor Density: 5.83 (NTP, 1992) (Relative to Air); 5.83 (Air = 1); Relative vapor density (air = 1): 5.7; 5.83
• Vapor Pressure: 14 mm Hg at 68 °F ; 15.8 mm Hg at 72° F (NTP, 1992); 18.50 mmHg; 18.5 mm Hg at 25 °C; Vapor pressure, kPa at 20 °C: 1.9; 14 mmHg
• PubChem Compound: 31373
• Last Modified: Nov 11 2021